Cas no 104881-90-5 (Carbamic acid, [1-(cyclohexylmethyl)-2,3,4-trihydroxy-5-methylhexyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [1-(cyclohexylmethyl)-2,3,4-trihydroxy-5-methylhexyl]-,1,1-dimethylethyl ester
• CAS No: 104881-90-5
• MF: C₁₉H₃₇NO₅
• MW: 359.500786542892
• CID: 1146380
• Update Time: 2024-07-26

Carbamic acid, [1-(cyclohexylmethyl)-2,3,4-trihydroxy-5-methylhexyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [1-(cyclohexylmethyl)-2,3,4-trihydroxy-5-methylhexyl]-,1,1-dimethylethyl ester
• Carbamic acid, [1-(cyclohexylmethyl)-2,3,4-trihydroxy-5-methylhexyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C19H37NO5/c1-12(2)15(21)17(23)16(22)14(11-13-9-7-6-8-10-13)20-18(24)25-19(3,4)5/h12-17,21-23H,6-11H2,1-5H3,(H,20,24)
• InChI Key： PXICOCCJFDVNDD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CC1CCCCC1)C(O)C(O)C(O)C(C)C

Computed Properties

• Exact Mass: 359.26731

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 532.6±50.0 °C(Predicted)
• PSA: 99.02
• pka: 11.99±0.46(Predicted)